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Introduction

Calcium nitrate, particularly in its tetrahydrate form (Ca(NO₃)₂·4H₂O), is a highly soluble

inorganic salt increasingly utilized as a multifunctional admixture in concrete technology.[1]

Unlike traditional chloride-based accelerators, calcium nitrate is a non-chloride admixture,

making it a safer alternative for reinforced concrete as it does not promote the corrosion of

steel reinforcement.[1][2] Its primary functions include accelerating the setting and hardening of

concrete, especially in cold weather conditions, enhancing strength development, and acting as

a corrosion inhibitor.[3][4][5] These properties make it a valuable tool for researchers and

engineers aiming to optimize concrete performance, ensure project timelines in challenging

environments, and improve the durability of concrete structures.[2]

Mechanism of Action

Calcium nitrate's efficacy as a concrete admixture stems from its influence on the hydration

process of Portland cement. The dissolution of calcium nitrate in the mix water increases the

concentration of calcium ions (Ca²⁺).[6] This elevated calcium concentration accelerates the

hydration of the primary cement compounds, particularly alite (C₃S), by shortening the time

needed to reach supersaturation with respect to calcium hydroxide (portlandite).[6][7] This

leads to a faster precipitation of calcium hydroxide and the principal binding agent, calcium

silicate hydrate (C-S-H) gel, which is responsible for concrete's strength.[1][8]

Furthermore, calcium nitrate interacts with the aluminate phases in cement. It enhances the

formation of ettringite and promotes the creation of a nitrate-containing AFm phase (AFm-NO₃),
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which is more stable than the sulfate equivalent.[7][9] This alteration in the hydration products

contributes to the overall acceleration and modified microstructure of the hardened cement

paste.
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Caption: Mechanism of calcium nitrate in cement hydration.

Key Applications & Effects
Set Acceleration: Calcium nitrate is an effective set accelerator, reducing the initial and final

setting times of concrete.[3][10] This is particularly beneficial for reducing finishing times,

allowing for earlier removal of formwork, and compensating for the retarding effects of other

admixtures like plasticizers.[3][4] Dosages for set acceleration are typically in the lower

range, from 0.2% to 1.5% by weight of cement.[4][11]

Cold Weather Concreting (Antifreeze): In low temperatures, the hydration of cement slows

significantly, and if the water in the mix freezes, it can cause irreversible damage to the

concrete's microstructure.[2] Calcium nitrate addresses this in two ways: it accelerates the

hydration reaction, generating heat more quickly and helping the concrete gain strength
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before it can freeze, and it acts as an antifreeze by lowering the freezing point of the mix

water.[2] This allows for concrete placement in temperatures down to -5°C or lower, with

dosages typically ranging from 1.5% to 4%.[2][8]

Strength Enhancement: By promoting a more rapid and efficient hydration process, calcium

nitrate enhances the early strength development of concrete.[3] This is crucial for projects

requiring a quick turnaround.[3] Many studies also report a moderate increase in long-term

compressive strength, which is attributed to modifications in the C-S-H gel structure and

changes in porosity.[4][7][12]

Corrosion Inhibition: While its primary role is often acceleration, calcium nitrate also functions

as a corrosion inhibitor for steel reinforcement.[1][3] It helps to passivate the steel surface,

offering protection against chloride-induced corrosion. This application typically requires

higher dosages, often in the range of 3% to 4% or more.[4]

Data Presentation
The following tables summarize quantitative data from various studies on the effect of calcium

nitrate on concrete properties.

Table 1: Effect of Calcium Nitrate on Setting Time of Concrete and Mortar
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Cement Type
Curing Temp.
(°C)

Ca(NO₃)₂
Dosage (% by
cement
weight)

Effect on Initial
Setting Time

Reference(s)

CEM I 42.5 R 5 1%
Reduced by 61

minutes
[13]

CEM I 42.5 R 5 3%

Reduced by 81%

compared to

control

[13]

CEM I 42.5 R 0 1%
Reduced by 110

minutes
[13]

CEM I 42.5 R -5 3%
Shortened by

~40%
[13]

Portland-

Limestone (R

Type)

5 3%

Reduced by 7.4

times compared

to control

[11]

Portland-

Limestone (N

Type)

5 3%

Reduced by 3.5

times compared

to control

[11]

Table 2: Effect of Calcium Nitrate on Compressive Strength of Concrete
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Curing
Conditions

Age (Days)

Ca(NO₃)₂
Dosage (% by
cement
weight)

Change in
Compressive
Strength

Reference(s)

Initial 2 days at

0°C, then 20°C
2 0.5% +45.6% increase [13]

Initial 2 days at

0°C, then 20°C
28 0.5% +8.7% increase [13]

Initial 2 days at

-5°C, then 20°C
28 3%

Strength was 2.5

times higher than

control mix cured

under the same

conditions

[13]

Cured at 20°C 28 1% +11.4% increase [13]

White Portland

Cement, Cured

at 20°C

7 1%

Increased from

29 MPa (control)

to 37 MPa

[12]

White Portland

Cement, Cured

at 20°C

28 1%

Increased from

35 MPa (control)

to 44 MPa

[12]

Cured at -5°C,

-10°C, -15°C,

-20°C (vs.

control at same

temp)

7, 14, 28 6%

Increased

strength by 24%

to 964%

depending on

temperature and

age, ensuring

strength

development

[14]

Experimental Protocols
Detailed methodologies for key experiments are provided below. Researchers should always

consult the latest version of the referenced standards.
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Start: Prepare Concrete Mix

Mix Concrete Components
(Cement, Aggregates, Water)

Add Calcium Nitrate Tetrahydrate
(Dissolved in mix water)

Split Batch for Testing

Wet-Sieve Concrete
to obtain Mortar Fraction

(ASTM C403)

Setting Time

Cast Cylindrical Specimens
(e.g., 4x8 or 6x12 inches)

(ASTM C39)

Compressive Strength

Place Paste Sample in
Isothermal Calorimeter

Hydration Kinetics

Measure Penetration Resistance
over time

Determine Initial (500 psi)
& Final (4000 psi) Set Times

Cure Specimens
(Standard or Low Temp.)

Perform Compression Test
at specified ages (e.g., 1, 3, 7, 28 days)

Calculate Compressive Strength
(Max Load / Area)

Measure Heat Flow
& Cumulative Heat

over time

Analyze Hydration Kinetics
(Induction period, peak heat flow)
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Ca(NO₃)₂ Dosage

Setting Time

Increase dosage
-> Decrease time

Early-Age Strength

Increase dosage
-> Increase strength

Hydration Rate

Increase dosage
-> Increase rate

Freezing Protection

Increase dosage
-> Increase protection

Curing Temperature

Decrease temp.
-> Increase time

Decrease temp.
-> Decrease strength

Decrease temp.
-> Decrease rate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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